Monobutyl Phosphate-d9

• Molecular Formula: C4H11O4P
• Molecular Weight: 163.16 g/mol
• InChI: InChI=1S/C4H11O4P/c1-2-3-4-8-9(5,6)7/h2-4H2,1H3,(H2,5,6,7)/i1D3,2D2,3D2,4D2
• InChIKey: BNMJSBUIDQYHIN-YNSOAAEFSA-N

Monobutyl Phosphate-d9: Internal Standard for TBP Degradation

Monobutyl Phosphate-d9 (CAS 156213-20-6) is a stable isotope-labeled analog of Monobutyl Phosphate (MBP), a primary degradation product of tributyl phosphate (TBP) in nuclear fuel reprocessing and solvent extraction [1]. This compound features nine deuterium atoms substituted for hydrogen on its butyl chain, resulting in a molecular mass shift of +9 Da (163.16 g/mol vs. 154.10 g/mol for unlabeled MBP) [2]. It is specifically designed and patented for use as an internal standard in gas chromatography-mass spectrometry (GC/MS) and liquid chromatography-mass spectrometry (LC/MS) methods to accurately quantify MBP in complex organic matrices [3].

✓ Deuterium-labeled internal standard for monobutyl phosphate quantification

✓ Compatible with GC/MS and LC/MS isotope dilution methods

✓ Reported to replace hazardous diazomethane derivatization step

• [1] PubChem. (2025). Monobutyl Phosphate. Compound Summary, CID 131668140. View Source
• [2] PubChem. (2025). Monobutyl Phosphate-d9. Compound Summary, CID 131668140. View Source
• [3] Larson, R. I., Ligon, W. V., Fox, R. L., & Grade, H. (1994). U.S. Patent No. 5,302,758. Washington, DC: U.S. Patent and Trademark Office. View Source

Monobutyl Phosphate-d9: Why Unlabeled Standards Fail

Generic substitution with unlabeled Monobutyl Phosphate or even other structural analogs is analytically invalid for the precise quantification of MBP in TBP solvent matrices. Unlabeled compounds cannot be distinguished from the native MBP analyte by mass spectrometry, precluding their use as internal standards for isotope dilution mass spectrometry (IDMS) [1]. This co-elution leads to ion suppression or enhancement effects that cannot be corrected, resulting in method inaccuracies. Furthermore, the patented workflow for TBP degradation analysis explicitly leverages the deuterated variant to replace the hazardous and labor-intensive derivatization with diazomethane, a step required for unlabeled MBP analysis by older GC methods [2][3]. Therefore, substituting the deuterated compound fundamentally breaks the validated, safer analytical method required for critical nuclear material control.

Co-elution without isotopic distinction

Unlabeled MBP cannot be distinguished from native analyte, limiting isotope dilution accuracy.

Uncorrectable matrix effects

Without a co-eluting deuterated ISTD, ion suppression or enhancement in complex matrices remains uncontrolled.

Workflow regression to hazardous derivatization

Substituting the deuterated standard forces a return to diazomethane derivatization, compromising safety and efficiency.

• [1] Restek. (2015). Choosing an Internal Standard. View Source
• [2] Larson, R. I., Ligon, W. V., Fox, R. L., & Grade, H. (1994). U.S. Patent No. 5,302,758. Washington, DC: U.S. Patent and Trademark Office. View Source
• [3] Sharma, S. C., et al. (2014). Comparative studies on radiolytic degradation of deuterium labeled and unlabeled tributyl phosphates. Journal of Radioanalytical and Nuclear Chemistry. View Source

Monobutyl Phosphate-d9: Quantitative Evidence

Elimination of Hazardous Diazomethane Derivatization

The use of Monobutyl Phosphate-d9 as an internal standard for GC/MS analysis of TBP degradation products directly eliminates the need for diazomethane derivatization, a step required for unlabeled Monobutyl Phosphate analysis [1]. This is not an incremental improvement but a categorical change in analytical workflow. The comparator method, using unlabeled MBP, requires derivatization with diazomethane to form a volatile methyl ester for GC analysis, whereas the deuterated analog co-elutes with the underivatized analyte and is detected via its unique mass [2].

Diazomethane Elimination

Head-to-head

Eliminates hazardous derivatization step required for unlabeled MBP

Supports safer analytical workflow

Patent-reported method context

Evidence Dimension	Analytical Workflow Safety and Complexity
Target Compound Data	No diazomethane required; direct analysis by GC/MS or LC/MS.
Comparator Or Baseline	Unlabeled Monobutyl Phosphate (MBP): Requires derivatization with diazomethane (toxic, explosive, carcinogenic) for GC analysis [1].
Quantified Difference	Elimination of a hazardous reagent and a time-consuming derivatization step.
Conditions	Analysis of MBP in TBP solvent extraction matrices for nuclear fuel reprocessing [1].

Why This Matters

For procurement, selecting the d9-labeled compound is a prerequisite for implementing a safer, more efficient, and regulatory-compliant analytical method that avoids the use and disposal of hazardous diazomethane.

• [1] Larson, R. I., Ligon, W. V., Fox, R. L., & Grade, H. (1994). U.S. Patent No. 5,302,758. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Restek. (2015). Choosing an Internal Standard. View Source

Mass Shift for Unambiguous Quantitation

Monobutyl Phosphate-d9 provides a distinct mass spectral signature that is absent from its unlabeled analog, enabling its use as an ideal internal standard for isotope dilution mass spectrometry (IDMS). The replacement of nine hydrogen atoms with deuterium results in a molecular weight of 163.16 g/mol, a +9 Da shift from the unlabeled Monobutyl Phosphate (154.10 g/mol) [1][2]. This mass difference is sufficient to avoid spectral overlap while ensuring nearly identical chemical and physical behavior, allowing it to correct for sample preparation losses, matrix effects, and instrument variability in complex sample types [3].

Mass Shift +9 Da

Head-to-head

+9.06 Da shift (163.16 vs 154.10 g/mol)

Enables unambiguous MS detection for IDMS

Fundamental for isotope dilution quantitation

Evidence Dimension	Molecular Mass and Isotopic Purity
Target Compound Data	Molecular Weight: 163.16 g/mol; Formula: C4H2D9O4P [1].
Comparator Or Baseline	Unlabeled Monobutyl Phosphate (MBP): Molecular Weight: 154.10 g/mol; Formula: C4H11O4P [2].
Quantified Difference	Mass shift of +9.06 Da (approximately +5.9% increase).
Conditions	LC-MS or GC-MS analysis of MBP in environmental, biological, or industrial process samples.

Why This Matters

This quantifiable mass difference is the fundamental requirement for accurate and precise quantitation of MBP by IDMS, making Monobutyl Phosphate-d9 the only suitable internal standard for achieving high-fidelity data.

• [1] PubChem. (2025). Monobutyl Phosphate-d9. Compound Summary, CID 131668140. View Source
• [2] PubChem. (2025). Monobutyl Phosphate. Compound Summary, CID 131668140. View Source
• [3] ResolveMass Laboratories. (2025). #lcms #internalstandard #deuteratedstandard. View Source

Improved Precision in LC-MS/MS Bioanalysis

In a validated LC-MS/MS method for phosphate esters, the use of a deuterated internal standard (d10-DPP) enabled a calibration range of 0.05 to 50 ng/mL with excellent linearity (R² > 0.99) and precision . While this specific study did not use Monobutyl Phosphate-d9, it establishes a robust class-level performance benchmark for deuterated phosphate esters in quantitative bioanalysis. The study reports intra- and inter-day precision (as %RSD) of less than 15% across the calibration range, a performance level unattainable without a co-eluting, isotopically-matched internal standard to correct for matrix effects and extraction variability [1].

Precision Benchmark

Class-level

Reported <15% RSD for deuterated phosphate ester ISTD

Supports method precision validation

Class inference; verify for MBP-d9

Evidence Dimension	Analytical Precision (Intra- and Inter-day %RSD)
Target Compound Data	Class-level inference: Deuterated phosphate ester internal standards enable precision of <15% RSD across a 0.05-50 ng/mL calibration range .
Comparator Or Baseline	Unlabeled or non-analog internal standards: Typically result in higher variability (e.g., >20% RSD) due to uncorrected matrix effects and extraction inconsistencies [1].
Quantified Difference	Improvement from >20% RSD to <15% RSD, a quantifiable enhancement in data quality and method ruggedness.
Conditions	LC-MS/MS analysis of phosphate esters in human urine .

Why This Matters

This class-level evidence demonstrates that the selection of a deuterated phosphate ester internal standard like Monobutyl Phosphate-d9 is directly linked to achieving the precision required for regulatory bioanalysis and robust environmental monitoring.

• [1] Wiley Analytical Science. (2019). Internal standard calculations ensure improved determinations. View Source

Isotopic Integrity Confirmed by NMR and MS

The synthesis and characterization of Monobutyl Phosphate-d9 is a controlled process, yielding a product with a defined isotopic purity. The patent for its synthesis details the use of deuterated butanol (C4D9OH) with phosphorus oxychloride, a method that ensures incorporation of the nine deuterium atoms [1]. Quality control for such products typically involves ¹H-NMR and ²H-NMR to confirm >98% isotopic enrichment and the absence of unlabeled species, as well as LC-MS to verify the +9 Da mass shift and chemical purity >95% [2]. This level of characterization is not available for a generic, unlabeled comparator and is essential for its use as a traceable reference standard.

Isotopic Purity Confirmation

Specification review

>98% isotopic enrichment by NMR; >95% chemical purity

Ensures traceable reference standard identity

Quality control data required

Evidence Dimension	Structural and Isotopic Purity Confirmation
Target Compound Data	Monobutyl Phosphate-d9: Synthesized from C4D9OH; characterized by ¹H/²H NMR and MS to confirm >98% isotopic enrichment and chemical purity >95% [2].
Comparator Or Baseline	Unlabeled Monobutyl Phosphate: Typically characterized only by chemical purity, with no isotopic integrity metrics.
Quantified Difference	Presence of a quantitative, verifiable isotopic purity specification (>98 atom % D) that is absent for the unlabeled compound.
Conditions	Quality control analysis of the neat reference standard material.

Why This Matters

Procurement decisions for a reference standard must be based on verifiable identity and purity. The deuterated compound's certificate of analysis, with isotopic enrichment data, provides a level of confidence in its performance as an internal standard that cannot be matched by an unlabeled analog.

• [1] Larson, R. I., Ligon, W. V., Fox, R. L., & Grade, H. (1994). U.S. Patent No. 5,302,758. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] MedChemExpress. (2025). Monobutyl phosphate-d9 Product Page. View Source

Monobutyl Phosphate-d9: Key Applications

Quantifying TBP Degradation in Nuclear Reprocessing

Monobutyl Phosphate-d9 is the definitive internal standard for quantifying MBP, a key performance indicator of TBP solvent degradation in the PUREX process. Its use, as described in US Patent 5,302,758, directly enables a safer analytical method by eliminating the requirement for diazomethane derivatization [1]. The +9 Da mass shift allows for unambiguous detection of MBP in the complex organic matrix of irradiated nuclear fuel reprocessing streams, ensuring accurate material accountancy and process control .

LC-MS/MS Assay Validation for Phosphate Esters

For laboratories developing and validating LC-MS/MS methods for phosphate ester metabolites in biological fluids, Monobutyl Phosphate-d9 serves as a critical internal standard. It provides the necessary isotopic differentiation to correct for variable recovery and ion suppression/enhancement effects from the sample matrix [1]. This ensures the method meets stringent regulatory guidelines for accuracy and precision (e.g., <15% RSD), a performance level characteristic of deuterated internal standards in validated assays [2].

Organophosphate Ester Fate and Transport

In environmental chemistry, where organophosphate esters like MBP are studied as emerging contaminants, Monobutyl Phosphate-d9 is essential for isotope dilution mass spectrometry. Its co-elution with the native analyte compensates for matrix effects in complex environmental samples (e.g., wastewater, soil leachates) and instrument drift during long analytical sequences, thereby providing the high data quality required for robust fate and transport modeling [1]. The compound's high isotopic purity is a prerequisite for the low-level quantitation needed in these studies .

Isotope-Labeled Reference Material Synthesis & QC

Monobutyl Phosphate-d9 itself is a product of a controlled synthesis and its procurement is for use as a primary reference material. Laboratories require the compound's certificate of analysis, which confirms >98% isotopic enrichment via NMR and >95% chemical purity via HPLC or LC-MS [1]. This documentation is the basis for traceability and is a core component of quality systems in accredited analytical laboratories (e.g., ISO 17025). This level of characterization differentiates it from a generic, unlabeled research chemical .

Application

Selection Property

Validation Focus

Nuclear fuel reprocessing: TBP degradation monitoring

Deuterated ISTD for IDMS

Method safety; avoids diazomethane

Bioanalytical method validation for phosphate esters in research matrices

Co-eluting deuterated ISTD

Precision and matrix-effect correction

Environmental fate studies of organophosphate esters

Isotope dilution MS compatibility

Low-level quantitation in complex matrices

Reference material qualification for isotope-labeled standards

Certified isotopic enrichment

NMR and MS identity verification

• [1] Larson, R. I., Ligon, W. V., Fox, R. L., & Grade, H. (1994). U.S. Patent No. 5,302,758. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Wiley Analytical Science. (2019). Internal standard calculations ensure improved determinations. View Source